1-[(2,3-dimethyl-4-nitrophenyl)sulfonyl]-4-methyl-1H-imidazole

• IUPAC Name: 1-(2,3-dimethyl-4-nitrophenyl)sulfonyl-4-methylimidazole
• InChI: InChI=1S/C12H13N3O4S/c1-8-6-14(7-13-8)20(18,19)12-5-4-11(15(16)17)9(2)10(12)3/h4-7H,1-3H3
• InChI Key: YRKQDZXKKYEKBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)S(=O)(=O)C2=C(C(=C(C=C2)[N+](=O)[O-])C)C
• Molecular Formula: C12H13N3O4S
• Molecular Weight: 295.32 g/mol

Description

1-[(2,3-dimethyl-4-nitrophenyl)sulfonyl]-4-methyl-1H-imidazole, commonly known as DMSO-IM, is a chemical compound that has been widely used in scientific research. It is a sulfonyl-imidazole derivative that has been found to have various biochemical and physiological effects. The compound has been synthesized through different methods, and its mechanism of action has been studied extensively. In

Mechanism of Action

The mechanism of action of DMSO-IM is not fully understood, but it has been suggested that it works by inhibiting various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation and cancer. The compound has also been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
DMSO-IM has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and reduce oxidative stress. The compound has also been found to have neuroprotective effects and has been shown to protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DMSO-IM has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other compounds used in scientific research. However, the compound has some limitations. It has low solubility in water, which can make it difficult to use in certain experiments. It also has a short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for research on DMSO-IM. One area of research is the development of new drugs and therapies based on the compound. Another area of research is the study of the compound's effects on different types of cancer and inflammation. Additionally, further research is needed to fully understand the mechanism of action of DMSO-IM and its potential as a treatment for neurodegenerative diseases.

Synthesis Methods

The synthesis of DMSO-IM has been reported in various studies. One of the most commonly used methods involves the reaction of 2,3-dimethyl-4-nitrophenylsulfonyl chloride with 4-methylimidazole in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform, and the product is obtained through filtration and purification. Other methods involve the use of different starting materials or reagents, but the basic reaction mechanism remains the same.

Scientific Research Applications

DMSO-IM has been used extensively in scientific research, particularly in studies related to cancer and inflammation. It has been found to have anti-inflammatory and anti-cancer properties and has been used in the development of new drugs and therapies. The compound has also been used in studies related to oxidative stress and neurodegenerative diseases.